![molecular formula C11H14ClNO2 B1452544 2-chloro-N-{[4-(methoxymethyl)phenyl]methyl}acetamide CAS No. 1306604-77-2](/img/structure/B1452544.png)
2-chloro-N-{[4-(methoxymethyl)phenyl]methyl}acetamide
Overview
Description
2-Chloro-N-{[4-(methoxymethyl)phenyl]methyl}acetamide (CMPMA) is a synthetic compound that has been studied for its potential applications in a variety of scientific fields. CMPMA is a versatile compound that can be used as a reagent in organic synthesis and as a substrate for enzymatic reactions. The compound has also been studied for its biochemical and physiological effects, which have the potential to be used in medical applications.
Scientific Research Applications
Life Science Research
2-chloro-N-{[4-(methoxymethyl)phenyl]methyl}acetamide: is utilized in life science research for its potential biological activity. It’s often used as a building block in the synthesis of more complex molecules that may exhibit pharmacological properties. For instance, compounds with similar structures have shown anti-inflammatory activity, which suggests that this compound could also be explored for such effects .
Material Science
In material science, this compound’s derivatives could be investigated for their properties as monomers in polymer synthesis. The presence of the chloroacetamide group can facilitate further chemical modifications, leading to materials with unique mechanical and thermal properties .
Chemical Synthesis
This compound serves as a versatile intermediate in organic synthesis. Its acetamide group can act as a nucleophile in various chemical reactions, allowing for the creation of a wide range of chemical entities. This is particularly useful in the development of new drugs and agrochemicals .
Chromatography
In chromatographic applications, 2-chloro-N-{[4-(methoxymethyl)phenyl]methyl}acetamide can be used as a standard or reference compound. Its distinct chemical structure allows it to be separated and identified easily, aiding in the analysis of complex mixtures .
Analytical Research
Analytical chemists may employ this compound in method development for quantitative and qualitative analysis. Its unique spectral properties can be leveraged in spectroscopy, including NMR and mass spectrometry, to identify and quantify substances in a sample .
Pharmaceutical Development
The chloroacetamide moiety is significant in pharmaceuticals, where it’s a key ingredient for drugs treating various diseases. Its incorporation into new molecular entities can lead to the development of novel therapeutics with improved efficacy and safety profiles .
properties
IUPAC Name |
2-chloro-N-[[4-(methoxymethyl)phenyl]methyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO2/c1-15-8-10-4-2-9(3-5-10)7-13-11(14)6-12/h2-5H,6-8H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAMYOXZAXAEHNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC=C(C=C1)CNC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201199408 |
Source
|
| Record name | Acetamide, 2-chloro-N-[[4-(methoxymethyl)phenyl]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201199408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-{[4-(methoxymethyl)phenyl]methyl}acetamide | |
CAS RN |
1306604-77-2 |
Source
|
| Record name | Acetamide, 2-chloro-N-[[4-(methoxymethyl)phenyl]methyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1306604-77-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetamide, 2-chloro-N-[[4-(methoxymethyl)phenyl]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201199408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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